1-[(2-Bromophenyl)sulfanyl]propan-2-one

• Molecular Formula: C9H9BrOS
• Molecular Weight: 245.14 g/mol
• IUPAC Name: 1-(2-bromophenyl)sulfanylpropan-2-one
• InChI: InChI=1S/C9H9BrOS/c1-7(11)6-12-9-5-3-2-4-8(9)10/h2-5H,6H2,1H3
• InChI Key: GYJCNXHTLAJBCT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=CC=CC=C1Br

Description

1-[(2-Bromophenyl)sulfanyl]propan-2-one is a useful research compound. Its molecular formula is C9H9BrOS and its molecular weight is 245.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 g (105.7 mmol) of 2-bromothiophenol, 19 g (137.5 mmol) of potassium carbonate, 27.8 g (165.5 mmol) of potassium iodide, 200 ml of dimethylformamide and 14.68 g (158.6 mmol) of chloroacetone are introduced into a 500 ml three-necked flask. The mixture is stirred for 2 hours at room temperature and is then poured into 800 ml of water. Extraction is carried out with ethyl acetate (3×400 ml). The organic phases are combined, washed with a molar sodium hydroxide solution (2×400 ml), dried over magnesium sulphate and concentrated. The residue is purified by chromatography on a silica column (elution solution: 10% ethyl acetate in cyclohexane). 24.1 g (Yield: 93%) of (2-bromothiophenoxy)acetone are obtained (yellow oil).